Cas no 83938-97-0 (Ethanone, 2-amino-1-(2-ethoxy-4-methoxy-6-quinolinyl)-, hydrochloride (1:1))

• Product name: Ethanone, 2-amino-1-(2-ethoxy-4-methoxy-6-quinolinyl)-, hydrochloride (1:1)
• CAS No: 83938-97-0
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• CID: 2121741

Ethanone, 2-amino-1-(2-ethoxy-4-methoxy-6-quinolinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-ethoxy-4-methoxyquinolin-6-yl)ethanone HCL
• CID 121004572
• Ethanone, 2-amino-1-(2-ethoxy-4-methoxy-6-quinolinyl)-, hydrochloride (1:1)

• Inchi： 1S/C14H16N2O3.ClH/c1-3-19-14-7-13(18-2)10-6-9(12(17)8-15)4-5-11(10)16-14;/h4-7H,3,8,15H2,1-2H3;1H
• InChI Key： LDWMTVNIANXODT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(N=C2C=CC(C(CN)=O)=CC2=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Topological Polar Surface Area: 74.4